Cas no 1380331-42-9 (2-Isopropyl-[1,2,4]triazolo[1,5-a]pyridin-7-amine)

• Product Name: 2-Isopropyl-[1,2,4]triazolo[1,5-a]pyridin-7-amine
• CAS No: 1380331-42-9
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• MDL: MFCD23161411
• CID: 4815678
• Update Time: 2026-02-27

2-Isopropyl-[1,2,4]triazolo[1,5-a]pyridin-7-amine Chemical and Physical Properties

Names and Identifiers

• 2-isopropyl-[1,2,4]triazolo[1,5-a]pyridin-7-amine
• 2-propan-2-yl-[1,2,4]triazolo[1,5-a]pyridin-7-amine
• 2-Isopropyl-[1,2,4]triazolo[1,5-a]pyridin-7-amine

• MDL： MFCD23161411
• Inchi： 1S/C9H12N4/c1-6(2)9-11-8-5-7(10)3-4-13(8)12-9/h3-6H,10H2,1-2H3
• InChI Key： QSUIMLNYDUMGRR-UHFFFAOYSA-N
• SMILES： N12C=CC(=CC1=NC(C(C)C)=N2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• XLogP3: 1.2
• Topological Polar Surface Area: 56.2

Additional information on 2-Isopropyl-[1,2,4]triazolo[1,5-a]pyridin-7-amine

Introduction to 2-Isopropyl-[1,2,4]triazolo[1,5-a]pyridin-7-amine (CAS No. 1380331-42-9)

2-Isopropyl-[1,2,4]triazolo[1,5-a]pyridin-7-amine, with the CAS number 1380331-42-9, is a promising compound in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2-Isopropyl-[1,2,4]triazolo[1,5-a]pyridin-7-amine make it an attractive candidate for various drug discovery programs.

The chemical structure of 2-Isopropyl-[1,2,4]triazolo[1,5-a]pyridin-7-amine consists of a triazolopyridine core with an isopropyl substituent at the 2-position and an amino group at the 7-position. This configuration imparts specific physicochemical properties that are crucial for its biological activity. The triazolopyridine scaffold is known for its ability to form hydrogen bonds and π-stacking interactions, which are essential for binding to biological targets such as enzymes and receptors.

Recent studies have highlighted the potential of 2-Isopropyl-[1,2,4]triazolo[1,5-a]pyridin-7-amine in various therapeutic areas. One of the most significant applications is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-Isopropyl-[1,2,4]triazolo[1,5-a]pyridin-7-amine can effectively inhibit the activation of microglia and reduce neuroinflammation in animal models of Parkinson's disease.

In addition to its neuroprotective properties, 2-Isopropyl-[1,2,4]triazolo[1,5-a]pyridin-7-amine has also shown promise in cancer research. Several studies have reported that this compound possesses antiproliferative and pro-apoptotic activities against various cancer cell lines. A notable study published in Cancer Research found that 2-Isopropyl-[1,2,4]triazolo[1,5-a]pyridin-7-amine selectively targets and inhibits the growth of breast cancer cells by disrupting the cell cycle and inducing apoptosis. These findings suggest that this compound could be a valuable lead for developing novel anticancer agents.

The pharmacokinetic profile of 2-Isopropyl-[1,2,4]triazolo[1,5-a]pyridin-7-amine has also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life in vivo, making it suitable for further development as an oral therapeutic agent. Moreover, its low toxicity profile in preclinical models supports its safety for clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 2-Isopropyl-[1,2,4]triazolo[1,5-a]pyridin-7-amine in humans. Early-phase trials have shown promising results in terms of tolerability and pharmacodynamic effects. These trials are designed to explore the potential therapeutic benefits of this compound in patients with neurological disorders and cancer. The ongoing research aims to provide a comprehensive understanding of its mechanism of action and identify optimal dosing regimens for different indications.

In conclusion, 2-Isopropyl-[1,2,4]triazolo[1,5-a]pyridin-7-amine (CAS No. 1380331-42-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a promising candidate for developing novel therapeutics for neurological disorders and cancer. Ongoing clinical trials will further elucidate its therapeutic potential and pave the way for its use as a safe and effective treatment option.